Cas no 2034552-64-0 (5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034552-64-0
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 5338913
• Update Time: 2025-06-16

5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-thia-5-azabicyclo[2.2.1]heptan-5-yl(pyrazin-2-yl)methanone
• pyrazin-2-yl(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C10H11N3OS/c14-10(9-4-11-1-2-12-9)13-5-8-3-7(13)6-15-8/h1-2,4,7-8H,3,5-6H2
• InChI Key： CYGWORSMHMLODU-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C(C1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 0.3
• Topological Polar Surface Area: 71.4

Additional information on 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

Introduction to 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034552-64-0)

5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034552-64-0, belongs to a class of molecules characterized by their intricate ring structures and functional groups, which make them promising candidates for drug discovery and development.

The molecular framework of 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane incorporates a bicyclic system, specifically a bicyclo[2.2.1]heptane core, which is fused with sulfur and nitrogen atoms to form a thiazabicyclo structure. This structural motif is particularly noteworthy due to its ability to mimic the conformational flexibility of natural products, thereby offering a versatile scaffold for designing novel bioactive molecules.

The presence of a pyrazine-2-carbonyl moiety in the molecule further enhances its pharmacological potential. Pyrazine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The carbonyl group in this context serves as a key pharmacophore, enabling interactions with biological targets through hydrogen bonding or other specific molecular recognition mechanisms.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurological disorders. The unique structural features of 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane make it an attractive candidate for such applications. Specifically, the bicyclic thiazabicyclo system provides a rigid yet adaptable scaffold that can be fine-tuned through structural modifications to optimize binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex drug candidates. The combination of the thiazabicyclo[2.2.1]heptane core with the pyrazine-2-carbonyl group creates a versatile platform that can be further functionalized to introduce additional pharmacophoric elements. This modular approach allows chemists to explore diverse chemical space efficiently, accelerating the discovery process.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their broad spectrum of biological activities and favorable pharmacokinetic properties. The thiazabicyclo[2.2.1]heptane scaffold, in particular, has shown promise in several preclinical models as a scaffold for developing kinase inhibitors and other enzyme-targeting agents. The pyrazine-2-carbonyl group further enhances these properties by providing additional interaction points with biological targets.

The synthesis of 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic structures like this one.

One particularly innovative approach involves the use of transition-metal-catalyzed reactions to construct the thiazabicyclo core efficiently. These methods often provide superior selectivity and yield compared to traditional organic synthesis techniques, making them ideal for large-scale production and drug development applications.

The pharmacological evaluation of 5-(pyrazine-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane has revealed several intriguing properties that warrant further investigation. Initial in vitro studies have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways such as cancer metabolism and inflammation signaling.

For instance, researchers have observed that this compound exhibits inhibitory activity against certain kinases, which are critical enzymes involved in cell proliferation and survival pathways relevant to cancer therapy. The pyrazine-2-carbonyl moiety appears to play a crucial role in mediating these interactions by forming hydrogen bonds or other non-covalent interactions with key residues on the target enzyme.

Additionally, the thiazabicyclo[2.2.1]heptane core contributes to the compound's overall bioactivity by providing steric constraints that enhance binding affinity while maintaining flexibility necessary for effective molecular recognition